2-(2,4-dimethylbenzyl)-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione

• IUPAC Name: 2-[(2,4-dimethylphenyl)methyl]-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-1,3-dione
• InChI: InChI=1S/C21H24N4O3/c1-4-17-22-19(23-28-17)18-16-7-5-6-10-24(16)21(27)25(20(18)26)12-15-9-8-13(2)11-14(15)3/h8-9,11H,4-7,10,12H2,1-3H3
• InChI Key: JMXCFGIJBLJNMH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC4=C(C=C(C=C4)C)C
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

2-(2,4-dimethylbenzyl)-4-(5-ethyl-1,2,4-oxadiazol-3-yl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Mechanistic Investigations

One of the pivotal areas of research related to this compound involves its synthesis and the exploration of its mechanisms. For instance, Sako et al. (2000) provided insights into the synthesis and applications of a related compound, [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide, through nitration and intramolecular oxidative cyclization. This study sheds light on the formation of various compounds and the generation of NO or NO-related species, which are crucial for understanding the compound's chemical behavior and potential applications in biochemical studies (Sako, M., Yaekura, I., Oda, S., & Hirota, K., 2000).

Novel Synthesis Approaches

Research has also focused on novel synthesis methods that contribute to the understanding and application of such compounds. Heravi et al. (2016) reported a novel one-pot synthesis of pyrazolo[4′,3′:5,6]pyrido[2,3-d]pyrimidine-diones via a five-component reaction, showcasing a green synthesis approach in water. This method emphasizes the importance of developing sustainable and efficient synthesis routes for complex compounds, potentially leading to new discoveries in medicinal chemistry and other fields (Heravi, M., & Daraie, M., 2016).

Applications in Material Science and Sensing

Further research extends into the applications of similar compounds in material science and sensing technologies. For example, Yan et al. (2017) designed and synthesized pyrimidine-phthalimide derivatives based on donor–π–acceptor configurations, demonstrating their potential as solid-state fluorescence emitters and colorimetric pH sensors. This research highlights the versatility of pyrimidine derivatives in developing advanced materials with specific optical properties, which can be pivotal in creating new sensors and diagnostic tools (Yan, H., Meng, X., Li, B., Ge, S., & Lu, Y., 2017).